Cas no 875458-91-6 (1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate)

• Product Name: 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• CAS No: 875458-91-6
• MF: C₁₈H₂₁ClN₂O₄S
• MW: 396.888342618942
• CID: 6086477
• PubChem ID: 16273815
• Update Time: 2025-05-19

1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• EN300-18012216
• starbld0005439
• 1-[(1-cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• 875458-91-6
• SMR001249840
• AKOS001170296
• [1-[(1-cyanocyclohexyl)amino]-1-oxopropan-2-yl] 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• 1-((1-Cyanocyclohexyl)amino)-1-oxopropan-2-yl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate
• Z16195573
• CHEMBL1396232
• MLS002169509
• HMS3053D09
• AKOS016848626
• 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate

• Inchi： 1S/C18H21ClN2O4S/c1-12(17(24)21-18(11-20)9-3-2-4-10-18)25-16(23)8-5-13(22)14-6-7-15(19)26-14/h6-7,12H,2-5,8-10H2,1H3,(H,21,24)
• InChI Key： YWOMABOCJZUVLY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CCC(=O)OC(C)C(NC2(C#N)CCCCC2)=O)=O)S1

Computed Properties

• Exact Mass: 396.0910560g/mol
• Monoisotopic Mass: 396.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate

Research Brief on 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate (CAS: 875458-91-6)

The compound 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate (CAS: 875458-91-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its chemical properties, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of this compound, which combines a cyanocyclohexyl carbamoyl moiety with a chlorothiophene-oxobutanoate ester. This hybrid structure is believed to confer specific binding affinities towards certain biological targets, making it a promising candidate for further investigation. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its molecular structure and purity.

In vitro studies have demonstrated that 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate exhibits notable activity against a range of enzymes and receptors implicated in inflammatory and metabolic disorders. Preliminary data suggest that the compound may act as a modulator of key signaling pathways, although the exact mechanism of action remains under investigation. These findings have spurred interest in its potential as a lead compound for drug development.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate moderate bioavailability and a favorable safety profile in animal models, which bodes well for its further development. However, challenges such as metabolic stability and tissue penetration need to be addressed in future studies.

The synthesis of 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate has been optimized in recent publications, with researchers reporting improved yields and scalability. These advancements are critical for enabling large-scale production and facilitating preclinical and clinical studies. Additionally, computational modeling has been employed to predict its interactions with potential biological targets, providing valuable insights for structure-activity relationship (SAR) studies.

In conclusion, 1-[(1-Cyanocyclohexyl)carbamoyl]ethyl 4-(5-chlorothiophen-2-yl)-4-oxobutanoate represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique structural features, combined with encouraging biological activity and pharmacokinetic properties, make it a compelling candidate for further investigation. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its therapeutic potential in relevant disease models.